Cas no 2870659-81-5 (Benzenamine, 2-ethynyl-6-fluoro-N-methyl- )

• Product Name: Benzenamine, 2-ethynyl-6-fluoro-N-methyl-
• CAS No: 2870659-81-5
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 5563837
• Update Time: 2025-06-12

Benzenamine, 2-ethynyl-6-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-6-fluoro-N-methylbenzenamine (ACI)
• Benzenamine, 2-ethynyl-6-fluoro-N-methyl-

• Inchi： 1S/C9H8FN/c1-3-7-5-4-6-8(10)9(7)11-2/h1,4-6,11H,2H3
• InChI Key： ILJYWCDWISDKND-UHFFFAOYSA-N
• SMILES： FC1C(NC)=C(C#C)C=CC=1

Additional information on Benzenamine, 2-ethynyl-6-fluoro-N-methyl-

Comprehensive Overview of Benzenamine, 2-ethynyl-6-fluoro-N-methyl- (CAS No. 2870659-81-5)

Benzenamine, 2-ethynyl-6-fluoro-N-methyl- (CAS No. 2870659-81-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. The compound features a fluoro-substituted benzene ring coupled with an ethynyl group and a methylated amine, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting kinase inhibitors and central nervous system (CNS) therapeutics.

In the context of current trends, the demand for fluorinated compounds like Benzenamine, 2-ethynyl-6-fluoro-N-methyl- has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where such compounds play a pivotal role. Additionally, the compound's ethynyl group offers opportunities for click chemistry applications, a hot topic in bioconjugation and drug delivery systems. These attributes make it a subject of frequent searches in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 2870659-81-5 is often explored for its reactivity in palladium-catalyzed cross-coupling reactions, a method widely used in API (Active Pharmaceutical Ingredient) manufacturing. Its fluoro substituent also contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a key consideration in neurodegenerative disease research. These properties are frequently queried in search engines by chemists and pharmacologists seeking innovative solutions for drug design.

The compound's potential extends beyond pharmaceuticals. In material science, its conjugated system and rigid backbone make it a candidate for developing organic semiconductors and luminescent materials. This dual applicability in life sciences and advanced materials has positioned it as a multidisciplinary research tool, further driving its popularity in scientific literature and patent filings.

Quality control and analytical characterization of Benzenamine, 2-ethynyl-6-fluoro-N-methyl- are also critical discussion points. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and structural integrity. These methods are frequently searched alongside the compound's CAS number, reflecting the importance of reproducible synthesis in industrial and academic settings.

In summary, Benzenamine, 2-ethynyl-6-fluoro-N-methyl- (CAS No. 2870659-81-5) represents a convergence of cutting-edge chemistry and applied research. Its relevance to drug development, material innovation, and synthetic methodology ensures its continued prominence in scientific discourse. As AI-driven drug discovery and green chemistry gain traction, this compound is poised to remain a focal point for future breakthroughs.